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Compound of Interest

Compound Name: Sodium Ethanesulfinate

Cat. No.: B1290705

This guide provides a comprehensive overview of the safety data and handling precautions for
Sodium Ethanesulfinate (CAS No. 20035-08-9). It is intended for researchers, scientists, and
professionals in drug development who may handle this substance. The information is
compiled from various safety data sheets (SDS) and chemical databases. It is important to note
that comprehensive toxicological data for Sodium Ethanesulfinate is not readily available, and
therefore, it should be handled with the utmost care, assuming it may be hazardous.

Section 1: Chemical Identification and Physical
Properties

This section provides basic identification and physical and chemical properties for Sodium
Ethanesulfinate.

Identifier Value
Chemical Name Sodium Ethanesulfinate

Ethanesulfinic acid, sodium salt; sodium
Synonyms

ethylsulfinate

CAS Number 20035-08-9[1][2]
Molecular Formula C2H5Na02S[2]
Molecular Weight 116.12 g/mol [2]
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Property

Value

Physical State

Solid (form not specified)

Color Data not available
Odor Data not available
Melting Point 292°C[1]

Boiling Point 244°C at 760 mmHg[1]
Flash Point 101.4°C[1]

Density 1.372 g/lcm3[1]

Vapor Pressure

0.0102 mmHg at 25°CJ[1]

Solubility Data not available[1]
Auto-ignition Temperature Data not available[1]
Decomposition Temperature Data not available[1]

Section 2: Hazard Identification and Classification

Comprehensive GHS classification for Sodium Ethanesulfinate is not consistently available.
One source suggests it is suspected of causing genetic defects and damaging fertility or the
unborn child. However, other sources do not provide a GHS classification. Therefore, it is
prudent to handle this chemical with care, assuming it may have these and other potential
hazards. A related compound, Sodium Methanesulfinate, is classified as harmful if swallowed
and causes skin and eye irritation.[3]

Hazard Statement Classification

H341 Suspected of causing genetic defects

Suspected of damaging fertility or the unborn
child

H361
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Note: The toxicological properties of Sodium Ethanesulfinate have not been thoroughly
investigated.

Section 3: Handling and Storage

Proper handling and storage procedures are crucial to minimize potential exposure and ensure
safety.

Precautions for Safe Handling:

Obtain special instructions before use.

e Do not handle until all safety precautions have been read and understood.
e Avoid contact with skin, eyes, and clothing.[4][5]

e Avoid breathing dust, fumes, gas, mist, or vapors.[5][6]

o Use only in a well-ventilated area.[3][7]

e Wash hands thoroughly after handling.[4]

» Do not eat, drink, or smoke when using this product.[3][5]

Conditions for Safe Storage:

Store in a tightly closed container.[3][4]

Keep in a dry, cool, and well-ventilated place.[3][7]

Store locked up.

Do not store near acids.

Section 4: Exposure Controls and Personal
Protection
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Engineering controls and personal protective equipment (PPE) are essential to prevent

exposure.

Control Parameter

Recommendation

Engineering Controls

Ensure adequate ventilation. Use a local
exhaust ventilation system. Safety shower and

eye wash stations should be available.[3][4]

Eye/Face Protection

Wear appropriate protective eyeglasses or

chemical safety goggles.[3][4]

Skin Protection

Wear impervious gloves and protective clothing

to prevent skin contact.[3][4]

Respiratory Protection

If ventilation is inadequate, use a NIOSH/MSHA
or European Standard EN 149 approved
respirator.[3][4]

Section 5: First Aid Measures

In case of exposure, immediate medical attention may be required.
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Exposure Route

First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.[3]

[4]

Skin Contact

Immediately wash with plenty of soap and water
for at least 15 minutes while removing
contaminated clothing and shoes. Seek medical

attention if irritation develops or persists.[3][4]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Continue

rinsing. Seek medical attention.[3][4]

Ingestion

Do NOT induce vomiting. If the person is
conscious, rinse their mouth with water and give
two glasses of water to drink. Never give
anything by mouth to an unconscious person.

Seek immediate medical attention.[3][7]

Section 6: Fire-Fighting Measures

Aspect

Recommendation

Suitable Extinguishing Media

Use water spray, alcohol-resistant foam, dry

chemical, or carbon dioxide.[3]

Specific Hazards

Combustion may produce hazardous gases,
including carbon oxides, sulfur oxides, and

sodium oxides.

Fire-Fighting Equipment

Wear a self-contained breathing apparatus
(SCBA) and full protective gear.[3]

Section 7: Accidental Release Measures
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Action

Procedure

Personal Precautions

Avoid breathing dust and contact with the
substance. Ensure adequate ventilation.

Evacuate personnel to a safe area.[3]

Environmental Precautions

Prevent further leakage or spillage if safe to do

s0. Do not let the product enter drains.[3]

Containment and Cleaning

Sweep up and shovel into suitable containers
for disposal. Avoid generating dust. Clean the

affected area thoroughly.[3]

Section 8: Stability and Reactivity

Aspect

Information

Reactivity

Contact with acids liberates very toxic gas.

Chemical Stability

Stable under recommended storage conditions.

Incompatible Materials

Strong oxidizing agents, strong acids.

Hazardous Decomposition Products

Carbon oxides, sulfur oxides, sodium oxides.

Section 9: Toxicological Information

Detailed toxicological data for Sodium Ethanesulfinate is largely unavailable. The available

information is summarized below. It is important to handle this chemical as potentially

hazardous due to the lack of comprehensive data.
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Test

Result

Acute Oral Toxicity

Data not available

Acute Dermal Toxicity

Data not available

Acute Inhalation Toxicity

Data not available

Skin Corrosion/Irritation

Data not available

Serious Eye Damage/Irritation

Data not available

Respiratory or Skin Sensitization

Data not available

Germ Cell Mutagenicity

Suspected of causing genetic defects

Carcinogenicity

Data not available

Reproductive Toxicity

Suspected of damaging fertility or the unborn
child

STOT-Single Exposure

Data not available

STOT-Repeated Exposure

Data not available

Aspiration Hazard

Data not available

Experimental Protocols: Detailed experimental protocols for the toxicological assessments of

Sodium Ethanesulfinate are not provided in the reviewed safety data sheets.

Section 10: Ecological Information

Aspect

Information

Toxicity to Fish

Data not available[1]

Toxicity to Daphnia

Data not available[1]

Toxicity to Algae

Data not available[1]

Persistence and Degradability

Data not available

Bioaccumulative Potential

Data not available

Mobility in Soil

Data not available
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Section 11: Disposal Considerations

Waste must be disposed of in accordance with federal, state, and local environmental control
regulations. Contact a licensed professional waste disposal service to dispose of this material.

Visualizations

The following diagrams illustrate key safety and handling workflows for Sodium

Ethanesulfinate.
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Sodium Ethanesulfinate Handling Workflow

Risk Assessment Personal Protective Equipment (PPE)
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\ 4

Understand Potential Hazards
(Mutagenicity, Reprotoxicity)

Y

Plan Experimental Procedure

Begin Work

Safe Handling

Work in Ventilated Area

\ 4

Avoid Skin/Eye Contact

\ 4

Avoid Inhaling Dust

Y

No Eating, Drinking, Smoking

Y

Wash Hands After Use

After Use

Sto;age

Tightly Closed Container

\ 4

Cool, Dry Place

Y

Store Away From Acids

Y

Store Locked Up

Click to download full resolution via product page

Caption: Workflow for safe handling and storage of Sodium Ethanesulfinate.
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Emergency Response for Sodium Ethanesulfinate Exposure

Eie’ fgency Response fo

Emergency Response for Sodium Ethanesylfinate Exposure

Move to Fresh Air Wash Skin with Soap & Water Rinse Eyes for 15 mins Rinse Mouth, Drink Water

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: First aid procedures for different routes of exposure to Sodium Ethanesulfinate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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